molecular formula C78H159Al B082933 Trihexacosylaluminium CAS No. 10449-71-5

Trihexacosylaluminium

Cat. No.: B082933
CAS No.: 10449-71-5
M. Wt: 1124.1 g/mol
InChI Key: GMKBFBZIBLGMTG-UHFFFAOYSA-N
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Description

Trihexacosylaluminium (CASRN: 10449-71-5) is an organoaluminum compound with the molecular formula Al(C₂₆H₅₃)₃, where three hexacosyl (C₂₆H₅₃) groups are bonded to an aluminum center . Organoaluminum compounds are widely utilized in catalysis, polymer synthesis, and materials science due to their Lewis acidity and reactivity. This compound’s long alkyl chains confer unique physical and chemical properties, such as reduced volatility and enhanced steric bulk, which differentiate it from shorter-chain analogs like triisobutylaluminum (CAS 100-99-2) .

Properties

CAS No.

10449-71-5

Molecular Formula

C78H159Al

Molecular Weight

1124.1 g/mol

IUPAC Name

tri(hexacosyl)alumane

InChI

InChI=1S/3C26H53.Al/c3*1-3-5-7-9-11-13-15-17-19-21-23-25-26-24-22-20-18-16-14-12-10-8-6-4-2;/h3*1,3-26H2,2H3;

InChI Key

GMKBFBZIBLGMTG-UHFFFAOYSA-N

SMILES

CCCCCCCCCCCCCCCCCCCCCCCCCC[Al](CCCCCCCCCCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCCCCCCCCCC

Canonical SMILES

CCCCCCCCCCCCCCCCCCCCCCCCCC[Al](CCCCCCCCCCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCCCCCCCCCC

Other CAS No.

10449-71-5

Origin of Product

United States

Comparison with Similar Compounds

Data Table: Key Properties of this compound and Comparators

Compound Name CASRN Molecular Formula Molecular Weight Physical State Solubility Reactivity Applications
This compound 10449-71-5 Al(C₂₆H₅₃)₃ ~1158 g/mol Solid Insoluble in H₂O Moderate Catalysis, Materials
Triisobutylaluminum 100-99-2 Al(C₄H₉)₃ ~198 g/mol Liquid Reacts with H₂O High (Pyrophoric) Polymerization
Aluminum sulfate anhydrous 10043-01-3 Al₂(SO₄)₃ 342.15 g/mol Solid Water-soluble Low Water treatment

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